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Compound Name: Methyl (4-formylphenyl)carbamate

Cat. No.: B3049305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl (4-formylphenyl)carbamate is a bifunctional organic compound of interest in medicinal

chemistry and materials science. It incorporates a reactive aldehyde group and a carbamate

moiety, suggesting its potential as a versatile building block for the synthesis of more complex

molecules, including pharmaceutical agents and polymers. This technical guide provides a

detailed overview of its synthesis, physicochemical properties, and potential applications, with

a focus on its relevance to drug development. Although a specific discovery paper for this

compound is not readily available in the surveyed literature, its synthesis can be reliably

achieved through established chemical methodologies.

Introduction
The carbamate functional group is a cornerstone in drug design, present in numerous

approved therapeutic agents. Its ability to act as a stable bioisostere of amide or ester groups,

coupled with its capacity to engage in hydrogen bonding, makes it a valuable component in the

design of enzyme inhibitors and other bioactive molecules. The aldehyde functionality, on the

other hand, is a versatile chemical handle for a variety of transformations, including reductive

amination, condensation reactions, and the formation of Schiff bases. The combination of these

two groups in methyl (4-formylphenyl)carbamate makes it a molecule with significant

potential for the development of novel compounds with tailored biological activities.
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Physicochemical Properties
While specific experimental data for methyl (4-formylphenyl)carbamate is not widely

published, the physicochemical properties can be estimated based on closely related analogs.

The following table summarizes key data for analogous compounds to provide a comparative

reference.

Property
tert-butyl (4-formylphenyl)
(methyl)carbamate

Methyl 4-(4-
formylphenyl)benzoate

CAS Number 780821-17-2 70916-89-1

Molecular Formula C13H17NO3 C15H12O3

Molecular Weight 235.28 g/mol 240.25 g/mol

Appearance Not specified Solid

Melting Point Not specified 112-116 °C

Purity 95.0% (as per supplier) 95%

Synthesis of Methyl (4-formylphenyl)carbamate: A
Representative Protocol
The synthesis of methyl (4-formylphenyl)carbamate can be achieved through the reaction of

4-aminobenzaldehyde with methyl chloroformate in the presence of a base. This is a standard

and reliable method for the formation of N-aryl carbamates.

Experimental Protocol
Materials:

4-Aminobenzaldehyde

Methyl chloroformate

Pyridine (or another suitable base, e.g., triethylamine)
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Dichloromethane (or another suitable inert solvent)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography columns)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve 4-aminobenzaldehyde (1.0 eq) in anhydrous

dichloromethane. Cool the solution to 0 °C using an ice bath.

Addition of Base: Add pyridine (1.2 eq) to the cooled solution.

Addition of Methyl Chloroformate: Slowly add methyl chloroformate (1.1 eq) dropwise to the

reaction mixture, ensuring the temperature remains at 0 °C.

Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room

temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate. Separate the organic layer, and extract the aqueous layer with

dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate. Filter the mixture and concentrate the solvent under reduced pressure

using a rotary evaporator. The crude product can be purified by column chromatography on

silica gel.

Synthesis Workflow
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Caption: Synthesis workflow for methyl (4-formylphenyl)carbamate.
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Potential Applications in Drug Discovery
The unique structural features of methyl (4-formylphenyl)carbamate make it an attractive

scaffold for the development of various therapeutic agents.

Role as an Acetylcholinesterase Inhibitor
Carbamates are a well-known class of acetylcholinesterase (AChE) inhibitors used in the

treatment of Alzheimer's disease and myasthenia gravis. The carbamate moiety can react with

the serine residue in the active site of AChE, leading to a carbamoylated, inactive enzyme. The

rate of hydrolysis of the carbamoylated enzyme is much slower than that of the acetylated

enzyme, leading to prolonged inhibition.

Acetylcholinesterase Active SiteCarbamate Inhibitor Inhibition Process

Active AChE Serine-OH
Carbamoylated AChE (Inactive) Serine-O-C(O)NHR

 Carbamoylation 

Methyl (4-formylphenyl)carbamate Slow Hydrolysis  Regeneration 

Click to download full resolution via product page

Caption: Mechanism of acetylcholinesterase inhibition by a carbamate.

Precursor for Schiff Base Ligands and Heterocycles
The aldehyde group can readily undergo condensation with various amines to form Schiff

bases. These Schiff bases and their metal complexes are known to exhibit a wide range of

biological activities, including antimicrobial, antiviral, and anticancer properties. Furthermore,

the aldehyde can serve as a starting point for the synthesis of various heterocyclic ring

systems, which are prevalent in many drug molecules.

Conclusion
Methyl (4-formylphenyl)carbamate represents a valuable, yet underexplored, chemical entity

with considerable potential in drug discovery and development. Its straightforward synthesis

and the presence of two versatile functional groups provide a platform for the creation of
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diverse molecular architectures. Further investigation into the biological activities of derivatives

of methyl (4-formylphenyl)carbamate is warranted and could lead to the discovery of novel

therapeutic agents. This guide provides a foundational resource for researchers interested in

exploring the chemistry and potential applications of this promising compound.

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl (4-
formylphenyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049305#discovery-of-methyl-4-formylphenyl-
carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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